Cas no 1420992-92-2 (4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride)
1420992-92-2 structure
Product Name:4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride
CAS No:1420992-92-2
MF:C10H16ClFN4
MW:246.712244033813
CID:2164366
Update Time:2023-08-05
4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (1R,4r)-n1-(5-fluoropyrimidin-2-yl)cyclohexane-1,4-diamine hydrochloride
- N1-(5-fluoropyrimidin-2-yl)cyclohexane-1,4-diamine hydrochloride
- 4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride
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- Inchi: 1S/C10H15FN4.ClH/c11-7-5-13-10(14-6-7)15-9-3-1-8(12)2-4-9;/h5-6,8-9H,1-4,12H2,(H,13,14,15);1H
- InChI Key: LYPBXRVZIIJCMF-UHFFFAOYSA-N
- SMILES: Cl.FC1C=NC(=NC=1)NC1CCC(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 186
- Topological Polar Surface Area: 63.8
4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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